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Compound of Interest

Compound Name: L-Alanine isopropyl ester

Cat. No.: B3007622 Get Quote

Introduction: L-Alanine isopropyl ester hydrochloride is a key amino acid derivative serving

as a versatile intermediate in various scientific and industrial applications. Its significance is

particularly pronounced in pharmaceutical development and organic synthesis, where it

functions as a crucial chiral building block.[1][2] This technical guide provides an in-depth

overview of its chemical properties, synthesis protocols, and primary applications, tailored for

researchers, scientists, and professionals in drug development.

Core Data and Chemical Identifiers
L-Alanine isopropyl ester hydrochloride is characterized by specific identifiers and

physicochemical properties that are critical for its application in research and synthesis.
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Identifier Value Source

CAS Number 62062-65-1 [1][3][4]

Molecular Formula C6H13NO2 · HCl [1]

Molecular Weight 167.63 g/mol [1][5]

IUPAC Name

isopropyl (2S)-2-

aminopropanoate;hydrochlorid

e

[3][5]

Synonyms

(S)-2-Aminopropionic Acid

Isopropyl Ester Hydrochloride,

Isopropyl (S)-2-

Aminopropionate

Hydrochloride

PubChem CID 44228899 [1]

MDL Number MFCD08059709 [1]

Physicochemical Properties Value Source

Appearance White crystalline powder [1]

Purity ≥98% (TLC) [1]

Melting Point 85℃ [4]

Solubility

Soluble in water and organic

solvents like methanol and

DMSO.[1][6][7]

Storage Conditions Store at 0-8 °C [1]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3][4]

Precautionary Statements P260, P262, P271 [3][4]
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Experimental Protocols: Synthesis Methodologies
The synthesis of L-Alanine isopropyl ester hydrochloride is primarily achieved through the

esterification of L-Alanine. Below are detailed protocols for two distinct methods.

Method 1: Synthesis using Thionyl Chloride and Alumina Catalyst

This method emphasizes reduced environmental impact by minimizing the use of highly

corrosive thionyl chloride through the application of a reusable metal catalyst.[8]

Materials:

L-Alanine (89g, 1.0 mol)

Isopropanol (180 mL)

Thionyl chloride (5.81 mL)

Alumina (10g)

2N Hydrochloric Acid (HCl)

Diethyl ether (100 mL)

Procedure:

Combine 180 mL of isopropanol and 5.81 mL of thionyl chloride in a reaction vessel. Stir

the mixture for 5 minutes.[8]

Add 89g of L-Alanine and 10g of alumina to the vessel.[8]

Stir the suspension at 20°C and maintain the reaction temperature at 40°C for 24 hours.[8]

After the reaction period, cool the solution and dropwise add 2N HCl to adjust the pH to 6.

[8]

Heat the solution to 45°C, then concentrate it.[8]
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Cool the concentrated solution to 25°C and add 100 mL of diethyl ether while stirring to

induce crystallization.[8]

Centrifuge the mixture at 3000 r/min for 10 minutes to collect the crystalline product.[8]

The resulting product is L-Alanine isopropyl ester hydrochloride with a reported purity of

99.4% and a yield of approximately 92.5%.[8]

Method 2: Synthesis via Ring-Closure and Opening

This novel route involves the formation of an oxazolidinedione intermediate from L-alanine,

followed by ring-opening and salt formation.[9]

Materials:

4-methyl-2,5-oxazolidinedione (115g, 1.0 mol) (Synthesized from L-alanine and

triphosgene)

Toluene (575g)

3-methyl-1-octylimidazolium bis(trifluoromethylsulfonyl)imide (ionic liquid catalyst) (46g)

Strongly acidic ion-exchange resin (23g)

Isopropanol (72g)

Dry hydrogen chloride gas

Procedure:

In a reactor, add 115g of 4-methyl-2,5-oxazolidinedione, 575g of toluene, 46g of the ionic

liquid, and 23g of the acidic ion-exchange resin. Stir to create a uniform mixture.[9]

Add 72g of isopropanol to the mixture.[9]

Heat the reaction to 50°C and maintain stirring for 20 hours.[9]

After the reaction is complete, cool the mixture to room temperature.[9]
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Filter the mixture to remove insoluble matter.[9]

Pass dry hydrogen chloride gas through the filtrate under cooling until no more solid

precipitates.[9]

Stir for an additional 30 minutes, then collect the precipitated white solid by filtration. This

is the crude product.[9]

Recrystallize the crude product from isopropanol to obtain pure L-Alanine isopropyl
ester hydrochloride. The reported yield is approximately 83.2%.[9]

Applications in Research and Drug Development
L-Alanine isopropyl ester hydrochloride is a cornerstone intermediate in several high-value

applications.

Pharmaceutical Synthesis: Its most prominent role is as a key intermediate in the synthesis

of antiviral drugs, notably the anti-Hepatitis C virus (HCV) agent Sofosbuvir.[6][9][10] It is

also used in the preparation of phosphoramidate prodrugs that act as inhibitors of HCV

NS5B RNA-dependent RNA polymerase.[4]

Peptide Chemistry: The compound serves as a protected form of alanine, enabling its

controlled incorporation into peptide chains during synthesis.[1][2]

Chiral Building Block: As a chiral molecule, it is an essential starting material in asymmetric

synthesis, allowing for the creation of stereospecific pharmaceuticals and other fine

chemicals.[1][6]

Biochemical Research: It is utilized in studies related to protein metabolism and synthesis,

helping to elucidate the behavior of amino acids in biological systems.[1][2]

Other Industries: The compound also finds use in cosmetics for its moisturizing properties

and in biotechnology as a component of cell culture media.[1]

Visualized Workflows and Relationships
General Synthesis Workflow
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The following diagram illustrates the fundamental process of synthesizing L-Alanine isopropyl
ester hydrochloride through the esterification of L-Alanine.

Reactants Reagents/Catalysts

L-Alanine

Esterification Reaction

Isopropanol Acid Catalyst
(e.g., SOCl₂, HCl, Alumina)

L-Alanine Isopropyl Ester

Salt Formation
(with HCl)

L-Alanine Isopropyl
Ester Hydrochloride

Click to download full resolution via product page

Caption: General synthesis pathway for L-Alanine isopropyl ester hydrochloride.

Role as a Pharmaceutical Intermediate

This diagram shows the logical relationship of L-Alanine isopropyl ester hydrochloride as a

key intermediate in the synthesis of complex Active Pharmaceutical Ingredients (APIs).
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Caption: Role as a key intermediate in Active Pharmaceutical Ingredient (API) synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [L-Alanine Isopropyl Ester Hydrochloride: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3007622#l-alanine-isopropyl-ester-hydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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